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Compound of Interest

Compound Name: 1,8-Octanediol

Cat. No.: B150283

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermal properties of 1,8-
octanediol, a versatile diol used in various applications, including cosmetics, polymers, and
pharmaceuticals.[1][2] This document presents its melting and boiling points, details the
experimental methodologies for their determination, and includes a visualization of the

experimental workflow.

Core Thermal Properties

1,8-Octanediol, also known as octamethylene glycol, is a white solid at standard conditions
with the molecular formula HO(CH2)sOH.[3] Its thermal behavior, specifically its transition
between solid and liquid states, is a critical parameter for its application in various fields.

The melting and boiling points of 1,8-octanediol have been determined and reported across
various sources. A summary of these values is presented in the table below for easy

comparison.
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Thermal Property Value Range Pressure Conditions

57-61°C (135-142 °F; 330-  Atmospheric Pressure (760

Melting Point

334 K) mmHgQ)
Boiling Point 278 -279 °C 760 mmHg
171-173°C 20 mmHg

Note: The melting point is often reported as a range, which can be indicative of the purity of the
substance. A narrower melting point range generally signifies a higher purity.[4]

Experimental Protocols for Thermal Analysis

The determination of melting and boiling points is a fundamental procedure in chemical
analysis to characterize a substance. While specific research articles detailing the
determination for 1,8-octanediol were not retrieved in the search, a general and widely
accepted methodology is described below.

A common method for determining the melting point of a solid organic compound like 1,8-
octanediol is the capillary tube method using a melting point apparatus (e.g., Mel-Temp).

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 1,8-octanediol is packed into a
capillary tube, which is sealed at one end. The packing should be compact to ensure even
heat distribution.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used
to approach the expected melting point. As the temperature gets closer, the heating rate is
slowed down to approximately 1-2 °C per minute to allow for thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range (T1). The temperature at which the last solid crystal melts is
recorded as the end of the melting range (T2).
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 Purity Indication: A sharp melting point, typically with a range of 0.5-1 °C, is indicative of a
pure compound.[4] Impurities tend to broaden and depress the melting point range.

The boiling point of a liquid can also be determined using a capillary tube method, often in
conjunction with a Thiele tube or a similar heating bath.

Methodology:

e Sample Preparation: A small amount of liquid 1,8-octanediol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed into the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
heating bath (e.g., silicone oil) within a Thiele tube to ensure uniform heating.

e Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a stream of bubbles.

e Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube. The heat source is then removed, and the liquid is allowed to cool.

» Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary
tube is recorded as the boiling point. This is the point where the vapor pressure of the liquid
equals the atmospheric pressure.

o Pressure Correction: It is crucial to note the atmospheric pressure at the time of the
experiment, as the boiling point is dependent on it. The boiling point of 1,8-octanediol is
significantly lower at reduced pressures, as indicated in the data table.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the thermal properties of
a chemical compound like 1,8-octanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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